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Compound of Interest

Compound Name: 2-Nitrophenyl isocyanate

Cat. No.: B147338 Get Quote

A Technical Guide to the Physical Properties of
2-Nitrophenyl Isocyanate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Nitrophenyl isocyanate (CAS No: 3320-86-3), a key reagent in various synthetic applications.

The document outlines its melting and boiling points, supported by detailed experimental

protocols for their determination, to ensure accurate handling and application in a laboratory

setting.

Core Physical Properties
2-Nitrophenyl isocyanate is a yellow crystalline solid at room temperature.[1] It is soluble in

toluene and decomposes in water.[1] The key physical constants are critical for its use in

synthesis, purification, and storage. The accepted literature values for its melting and boiling

points are summarized below.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b147338?utm_src=pdf-interest
https://www.benchchem.com/product/b147338?utm_src=pdf-body
https://www.benchchem.com/product/b147338?utm_src=pdf-body
https://www.benchchem.com/product/b147338?utm_src=pdf-body
https://www.fishersci.nl/shop/products/2-nitrophenyl-isocyanate-99-thermo-scientific/10319310
https://www.fishersci.nl/shop/products/2-nitrophenyl-isocyanate-99-thermo-scientific/10319310
https://www.benchchem.com/product/b147338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Conditions

Melting Point 38 - 41 °C -

Boiling Point 135 - 137 °C at 17 mmHg

Literature-reported values.[1]

Experimental Protocols for Property Determination
Accurate determination of physical properties is fundamental to verifying the purity and identity

of a chemical substance. The following sections detail standardized methodologies for

measuring the melting and boiling points of compounds such as 2-Nitrophenyl isocyanate.

The melting point of a solid is the temperature range over which it changes state from solid to

liquid. For a pure substance, this range is typically narrow. This protocol is based on the widely

used capillary tube method, which can be performed using a liquid bath or a digital melting

point apparatus.

Objective: To determine the melting temperature range of a solid sample.

Materials:

2-Nitrophenyl isocyanate sample

Capillary tubes (sealed at one end)

Mortar and pestle

Melting point apparatus (e.g., DigiMelt or oil bath-based setup)

Thermometer (calibrated)

Procedure:

Sample Preparation: Place a small amount of the 2-Nitrophenyl isocyanate on a clean, dry

surface. If the crystals are large, gently grind them to a fine powder using a mortar and

pestle.[2]
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Capillary Tube Loading: Press the open end of a capillary tube into the powdered sample,

forcing a small amount of the solid into the tube.[3]

Sample Packing: Tap the sealed end of the tube gently on a hard surface, or drop it down a

long glass tube, to compact the solid into a dense plug approximately 2-3 mm in height at the

bottom.[2][3]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.[2]

Rapid Heating (Optional): If the approximate melting point is unknown, perform a rapid

determination by heating at a rate of 10-20 °C per minute to find a rough range.[2]

Accurate Determination: For an accurate measurement, set the apparatus to a starting

temperature approximately 15-20 °C below the expected melting point.

Slow Heating: Heat the sample at a slow, controlled rate of 1-2 °C per minute as the

temperature approaches the melting range.[2][4]

Data Recording: Record the temperature at which the first droplet of liquid appears (the

beginning of melting) and the temperature at which the last solid particle melts (the end of

melting).[3] This range is the melting point.

The boiling point for 2-Nitrophenyl isocyanate is reported under reduced pressure (vacuum)

to prevent thermal decomposition, which can occur at its atmospheric boiling point.

Objective: To determine the boiling point of a liquid at a specified sub-atmospheric pressure.

Materials:

2-Nitrophenyl isocyanate sample

Distillation flask (e.g., Hickman still for small scale)

Heat source (heating mantle or oil bath)

Vacuum pump and tubing
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Manometer (to measure pressure)

Thermometer (calibrated)

Boiling chips or a magnetic stirrer

Procedure:

Apparatus Assembly: Assemble a vacuum distillation apparatus. Place the 2-Nitrophenyl
isocyanate sample and boiling chips into the distillation flask.

System Sealing: Ensure all joints are properly sealed to maintain a vacuum.

Pressure Reduction: Connect the apparatus to the vacuum pump and carefully reduce the

pressure within the system until the desired pressure (e.g., 17 mmHg) is reached and stable,

as indicated by the manometer.

Heating: Begin to gently and uniformly heat the distillation flask.

Observation: Observe the sample for the onset of boiling and the condensation of vapor on

the thermometer bulb.

Data Recording: The boiling point is the stable temperature recorded on the thermometer

when the liquid is boiling and its vapor is in equilibrium with the liquid, indicated by a steady

reflux of condensate from the thermometer bulb.

System Shutdown: Once the temperature is recorded, remove the heat source and allow the

system to cool completely before slowly re-introducing air to the apparatus.

Visualization of Experimental Workflow
The logical flow for the characterization of a chemical's physical properties involves initial

sample preparation followed by distinct measurement procedures and final data validation

against established literature values.
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Workflow for Physical Property Verification

Sample Acquisition
(2-Nitrophenyl isocyanate)

Melting Point Determination Boiling Point Determination
(Under Vacuum)

Pack Sample in Capillary Tube Assemble Vacuum Distillation

Data Compilation & Verification

Compare Experimental Data
to Literature Values

Heat at 1-2 °C/min

Record Melting Range

Set Pressure (e.g., 17 mmHg)

Heat and Record Boiling Temp

Click to download full resolution via product page

Caption: Workflow for determining and verifying physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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